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Abstract & Introduction

In the development of Proteolysis-Targeting Chimeras (PROTACS), binary affinity (

) to the Target Protein (POI) or E3 Ligase alone is a poor predictor of cellular potency. The
defining event in PROTAC pharmacology is the formation of a productive Ternary Complex
(POI:PROTAC:E3).

Unlike occupancy-driven inhibitors, PROTACSs are event-driven. The efficiency of ubiquitination
depends heavily on the residence time of the ternary complex and the cooperativity (

) between the two proteins mediated by the linker.

This guide details the SPR protocols required to measure these parameters. We move beyond
standard 1:1 binding models to characterize the three-body equilibrium, specifically addressing
the "Hook Effect,” solvent correction for hydrophobic linkers, and the calculation of the
cooperativity factor (
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).
Theoretical Framework: The Three-Body Equilibrium

To interpret SPR data for PROTACSs, one must understand that the PROTAC (Ligand) mediates
the interaction between two macromolecules (Analytes).[1]

The Cooperativity Factor ()

The stability of the ternary complex is often distinct from the sum of the individual binary
affinities due to de novo protein-protein interactions (PPIs) or steric clashes introduced by the
linker.[2][3]

[2113][41[5]

o (Positive Cooperativity): The PROTAC "glues” the proteins together; the ternary complex is
more stable than the binary components.[2][6] This is highly desirable for degradation
efficiency.

» (Negative Cooperativity): Steric hindrance destabilizes the complex.
» (Non-cooperative): The two proteins bind independently to the PROTAC.[2]

Visualizing the Equilibrium

The following diagram illustrates the thermodynamic cycle utilized in our experimental design.
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Figure 1: Step-wise formation of the Ternary Complex in an SPR assay.[5] Step 1 establishes
the Binary baseline; Step 2 measures the kinetics of the Target binding to the Binary complex.

Experimental Design Strategy
Sensor Surface Selection

PROTACS often utilize hydrophobic linkers, making non-specific binding (NSB) a primary risk.
o« Recommended:Series S Sensor Chip SA (Streptavidin) or NA (Neutravidin).

o Why: Capturing a biotinylated E3 ligase is superior to amine coupling. Amine coupling
randomly orients the E3, potentially occluding the PROTAC binding pocket. Biotinylation
allows for site-specific, oriented capture.

Assay Orientation

e Ligand: Biotinylated E3 Ligase (e.g., VHL, CRBN).
e Analyte 1: PROTAC.

e Analyte 2: Target Protein (POI).

o Rationale: E3 ligases are often smaller and more stable "platform” proteins. Immobilizing the
E3 allows you to screen multiple PROTACs and POls against a constant surface.

Solvent Correction (Critical)

PROTACSs are dissolved in DMSO. You must perform a solvent correction cycle (4.5% to 5.8%
DMSO if running at 5%) to compensate for bulk refractive index changes. Omitting this yields
unusable kinetic data.

Protocol 1: Binary Binding (Quality Control)

Before attempting ternary measurements, validate that the PROTAC binds the immobilized E3
ligase with 1:1 stoichiometry.

Workflow:
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Conditioning: 3x injections of running buffer.

Solvent Correction: 8-point DMSO curve (e.g., 4.5% - 5.5%).

Kinetics: Inject PROTAC concentration series (0, 0.1x, 0.3x, 1x, 3x, 10x

).

Dissociation: Allow sufficient time (300s+) to observe

Success Criteria:

o (experimental)
(theoretical).

o If

is >150% of theoretical, you likely have aggregation or non-specific binding.

Protocol 2: Ternary Complex Kinetics ("Saturate &
Inject")

This is the gold-standard method for determining the kinetic stability (

) of the ternary complex.

Experimental Logic

We cannot simply mix all three components. We must saturate the E3 ligase with PROTAC,
essentially creating a "new" ligand surface (the E3:PROTAC binary complex), and then flow the
Target Protein over it.

Step-by-Step Methodology

Buffer: HBS-P+ or PBS-P+ with 2-5% DMSO (matched to sample).
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Step Action Description

Capture Biotin-E3 on Flow Cell
2 (FC2). FC1 is Reference
(Biotin-free SA). Target ~1000
RU.

1. Capture Immobilize E3

Inject PROTAC at a

concentration

2. Saturate Inject PROTAC [5] Maintain flow to ensure
100% occupancy. Note: This

creates the [E3:PROTAC]

surface.

Allow baseline to stabilize (30-
60s).

3. Stabilization Wait

Inject Target Protein

(concentration series) over

FC1 and FC2. Crucial: The
. ) PROTAC must be present in

4. Association Inject POI

the POI sample at the same

saturating concentration to

prevent dissociation from the

E3 during injection.

Switch to running buffer
(containing PROTAC) to

5. Dissociation Wash measure

of the POI from the ternary

complex.

Use conditions specific to the
E3 (e.g., 6M Guanidine or low
pH) to remove PROTAC/POI,

or simply wait if

6. Regeneration Strip Surface

is fast.
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Workflow Diagram

(Start: Immobilized E3 Ligase)
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& Dissociation (koff)

4. Calculate Alpha (a)
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Figure 2: The "Saturate and Inject" workflow ensures that the Target Protein interacts with a
stable Binary Complex surface.

Data Analysis & Interpretation
Calculating Parameters

Fit the sensorgrams from Protocol 2 to a 1:1 binding model. The resulting constants represent
the binding of POI to the [E3:PROTAC] complex.
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Key Metrics Table:

Parameter Definition Significance in PROTACs
Affinity of POI for Measures thermodynamic
[E3:PROTAC] stability of the complex.

The "Money Metric." Long
residence time correlates with

efficient ubiquitination.[5]

Cooperativity. >1: Positive
(Good).[2] <1: Negative (Steric
Clash).

The "Hook Effect" (Prozone Effect)

If you observe a decrease in response at very high PROTAC concentrations during a "mix"
style assay, this is the Hook Effect.

o Cause: Excess PROTAC saturates both E3 and POI individually, preventing them from
coming together.

¢ Solution: Ensure your kinetic titration stays below the threshold where [PROTAC] >> [E3] +
[POI].

Troubleshooting & Best Practices

o "Sticky" Compounds: PROTACSs are large and hydrophobic. If you see "square” sensorgrams
(instant on/off) with high background, add 0.05% Tween-20 or P20 to the buffer.

o Low Activity: Ensure the E3 ligase is active. Biotinylate via an AviTag™ if possible, rather
than chemical biotinylation, to preserve lysine residues in the active site.

o Refractive Index Mismatch: If you see large jumps at the start/end of injections, your DMSO
matching is imperfect. Use the "Solvent Correction” tool in your SPR analysis software (e.qg.,
Biacore Insight).
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» To cite this document: BenchChem. [Application Note: Kinetic Characterization of PROTAC
Ternary Complexes using Surface Plasmon Resonance (SPR)]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b14765666/docs#application-note-
kinetic-characterization-of-protac-ternary-complexes-using-surface-plasmon-resonance-spr]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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